Cas no 27548-25-0 (Methyl 4-(acetoxymethyl)benzoate)

• Product Name: Methyl 4-(acetoxymethyl)benzoate
• CAS No: 27548-25-0
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• MDL: MFCD21332892
• CID: 1056904
• PubChem ID: 597147
• Update Time: 2025-06-15

Methyl 4-(acetoxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(acetoxymethyl)benzoate
• methyl 4-(acetyloxymethyl)benzoate
• SCHEMBL8888488
• Methyl 4-[(acetyloxy)methyl]benzoate #
• DTXSID10344467
• HQTKRZQPZMGMAP-UHFFFAOYSA-N
• DA-16886
• Benzoic acid, 4-[(acetyloxy)methyl]-, methyl ester
• SY017143
• 27548-25-0
• MFCD21332892
• 4-(Acetoxymethyl)benzoic acid methyl ester
• Methyl4-(acetoxymethyl)benzoate
• A876901
• AC5783
• CS-0450428
• CBA54825
• AKOS022184211
• p-Toluic acid, .alpha.-hydroxy-, methyl ester, acetate

• MDL： MFCD21332892
• Inchi： 1S/C11H12O4/c1-8(12)15-7-9-3-5-10(6-4-9)11(13)14-2/h3-6H,7H2,1-2H3
• InChI Key： HQTKRZQPZMGMAP-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CC1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 208.07400
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.60000
• LogP: 1.53630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 4-(acetoxymethyl)benzoate

Comprehensive Guide to Methyl 4-(acetoxymethyl)benzoate (CAS No. 27548-25-0): Properties, Applications, and Industry Insights

Methyl 4-(acetoxymethyl)benzoate (CAS No. 27548-25-0) is a versatile organic compound widely utilized in pharmaceutical intermediates, fragrance synthesis, and specialty chemical formulations. This ester derivative of benzoic acid features a unique molecular structure combining acetoxymethyl and methoxycarbonyl functional groups, enabling tailored reactivity for diverse industrial applications. As demand for high-precision synthetic building blocks grows, this compound has gained attention in green chemistry and biodegradable material research.

The compound's molecular formula C11H12O4 and molecular weight 208.21 g/mol make it ideal for controlled reactions in drug development. Recent studies highlight its role as a precursor for UV-stabilizing additives in polymers and as a flavor enhancer in food-grade applications. With melting points ranging between 45-48°C and solubility in common organic solvents like ethanol and acetone, Methyl 4-(acetoxymethyl)benzoate offers exceptional formulation flexibility.

Innovative applications emerge in cosmetic preservatives and controlled-release formulations, addressing consumer demand for sustainable ingredients. Analytical techniques such as HPLC purity testing and GC-MS characterization ensure compliance with stringent industry standards. The compound's stability under neutral pH conditions makes it particularly valuable for long shelf-life products, a key consideration for manufacturers.

Environmental considerations have propelled research into bio-based synthesis routes for CAS 27548-25-0. Catalytic processes using enzyme-mediated esterification demonstrate reduced energy consumption compared to traditional methods. These advancements align with global initiatives for carbon footprint reduction in chemical production, answering frequent queries about eco-friendly alternatives in specialty chemicals.

Quality control protocols for Methyl 4-(acetoxymethyl)benzoate emphasize residual solvent monitoring and crystallization optimization. The pharmaceutical industry particularly values lot-to-lot consistency, with specifications typically requiring ≥98% purity. Storage recommendations in amber glass containers under inert atmosphere reflect best practices for maintaining compound integrity.

Market trends indicate growing adoption in electronic materials for its dielectric properties, while textile auxiliaries utilize its moderate hydrophobicity. Regulatory status remains favorable across major markets, with proper handling ensuring workplace safety. Technical datasheets should always be consulted for specific handling precautions and compatibility guidelines.

Future research directions explore nanocarrier conjugation for targeted drug delivery systems and photoresist applications in microelectronics. As synthetic methodologies advance, CAS 27548-25-0 continues to demonstrate unexpected versatility, cementing its position as a valuable asset in modern chemical innovation.